Cas no 62267-76-9 (3H-Phenoxazin-3-one, 2-hydroxy-8-(hydroxymethyl)-4-methoxy-)

• Product name: 3H-Phenoxazin-3-one, 2-hydroxy-8-(hydroxymethyl)-4-methoxy-
• CAS No: 62267-76-9
• MF: C₁₄H₁₁NO₅
• MW: 273.240844011307
• CID: 451747
• PubChem ID: 71388105

3H-Phenoxazin-3-one, 2-hydroxy-8-(hydroxymethyl)-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• 3H-Phenoxazin-3-one, 2-hydroxy-8-(hydroxymethyl)-4-methoxy-
• 8-(hydroxymethyl)-4-methoxy-10H-phenoxazine-2,3-dione
• 8-(Hydroxymethyl)-4-methoxy-3H-phenoxazine-2,3(10H)-dione
• 62267-76-9
• DTXSID00810181

• Inchi： InChI=1S/C14H11NO5/c1-19-14-12(18)10(17)5-9-13(14)20-11-3-2-7(6-16)4-8(11)15-9/h2-5,15-16H,6H2,1H3
• InChI Key： RFBHADDIZILJSG-UHFFFAOYSA-N
• SMILES： COC1=C2C(=CC(=O)C1=O)NC3=C(O2)C=CC(=C3)CO

Computed Properties

• Exact Mass: 273.06373
• Monoisotopic Mass: 273.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• PSA: 88.35